1-[(5-Phenyl-1,3-oxazol-2-yl)methyl]piperidin-4-ol

• IUPAC Name: 1-[(5-phenyl-1,3-oxazol-2-yl)methyl]piperidin-4-ol
• InChI: InChI=1S/C15H18N2O2/c18-13-6-8-17(9-7-13)11-15-16-10-14(19-15)12-4-2-1-3-5-12/h1-5,10,13,18H,6-9,11H2
• InChI Key: INEGEDWZMJKTHA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)CC2=NC=C(O2)C3=CC=CC=C3
• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol

Description

1-[(5-Phenyl-1,3-oxazol-2-yl)methyl]piperidin-4-ol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. This compound is synthesized through a complex chemical process and has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of 1-[(5-Phenyl-1,3-oxazol-2-yl)methyl]piperidin-4-ol is not yet fully understood. However, it has been suggested that this compound acts as a modulator of neurotransmitter receptors in the brain. Specifically, it has been shown to interact with the dopamine and serotonin receptors, which are involved in the regulation of mood, behavior, and cognition.
Biochemical and Physiological Effects:
1-[(5-Phenyl-1,3-oxazol-2-yl)methyl]piperidin-4-ol has been shown to have various biochemical and physiological effects. In animal studies, it has been shown to improve cognitive function and memory retention. It has also been shown to have anxiolytic and antidepressant-like effects. Additionally, it has been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and acetylcholine.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(5-Phenyl-1,3-oxazol-2-yl)methyl]piperidin-4-ol in lab experiments is its ability to selectively modulate specific neurotransmitter receptors. This allows researchers to study the specific effects of these receptors on various physiological and behavioral processes. However, one limitation of using this compound is the complexity of its synthesis, which can make it difficult and expensive to obtain in large quantities.

Future Directions

There are several future directions for research on 1-[(5-Phenyl-1,3-oxazol-2-yl)methyl]piperidin-4-ol. One area of interest is the development of new drug candidates based on this compound for the treatment of neurological disorders. Another area of interest is the study of the specific mechanisms of action of this compound and its effects on various neurotransmitter systems. Additionally, there is potential for the development of new tools and techniques for studying neurotransmitter receptors in the brain using this compound.

Synthesis Methods

The synthesis of 1-[(5-Phenyl-1,3-oxazol-2-yl)methyl]piperidin-4-ol involves a series of chemical reactions that require specialized equipment and expertise. The process begins with the reaction of 2-amino-5-phenyl-1,3-oxazole with formaldehyde to produce 1-(5-phenyl-1,3-oxazol-2-yl) methanol. This intermediate is then reacted with piperidine and hydrogen chloride to yield the final product, 1-[(5-phenyl-1,3-oxazol-2-yl)methyl]piperidin-4-ol.

Scientific Research Applications

1-[(5-Phenyl-1,3-oxazol-2-yl)methyl]piperidin-4-ol has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of various neurological disorders, including Alzheimer's disease and Parkinson's disease. In neuroscience, it has been used as a tool to study the role of neurotransmitters in the brain. In pharmacology, it has been used to study the interaction between drugs and their targets.